Cas no 2377031-08-6 (2-(4-bromo-2H-1,2,3-triazol-2-yl)ethan-1-amine)

• Product Name: 2-(4-bromo-2H-1,2,3-triazol-2-yl)ethan-1-amine
• CAS No: 2377031-08-6
• MF: C₄H₇BrN₄
• MW: 191.029178857803
• CID: 5887291
• PubChem ID: 145913538
• Update Time: 2025-08-01

2-(4-bromo-2H-1,2,3-triazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2H-1,2,3-triazole-2-ethanamine
• 2377031-08-6
• 2-(4-bromo-2H-1,2,3-triazol-2-yl)ethan-1-amine
• EN300-1716706

• Inchi： 1S/C4H7BrN4/c5-4-3-7-9(8-4)2-1-6/h3H,1-2,6H2
• InChI Key： VJSYZEANTXBHGW-UHFFFAOYSA-N
• SMILES： N1=CC(Br)=NN1CCN

Computed Properties

• Exact Mass: 189.98541g/mol
• Monoisotopic Mass: 189.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.95±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 303.5±48.0 °C(Predicted)
• pka: 8.09±0.10(Predicted)